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Compound of Interest

Compound Name: Tamra-peg3-NH2

Cat. No.: B12370807 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 5/6-

Carboxytetramethylrhodamine (TAMRA) conjugated to a three-unit polyethylene glycol (PEG)

spacer with a terminal amine group (NH2). This molecule, hereafter referred to as TAMRA-
PEG3-NH2, is a versatile fluorescent labeling reagent with significant applications in biological

research and drug development.

Core Concepts
TAMRA-PEG3-NH2 integrates three key functional components:

TAMRA (Tetramethylrhodamine): A bright and photostable fluorophore that emits in the

orange-red region of the visible spectrum. Its robust fluorescence allows for sensitive

detection in various biological assays.

PEG3 (Three-Unit Polyethylene Glycol): A short, hydrophilic, and flexible spacer. The PEG

linker enhances the water solubility of the otherwise hydrophobic TAMRA dye and provides

spatial separation between the fluorophore and the target molecule. This separation

minimizes potential steric hindrance and quenching effects, thereby preserving the biological

activity of the conjugated molecule.

NH2 (Amine Group): A primary amine that serves as a reactive handle for covalent

attachment to various functional groups. Most commonly, it is used to label biomolecules
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containing carboxylic acids or activated esters, forming a stable amide bond.

Physicochemical and Spectroscopic Properties
Quantitative data for TAMRA-PEG3-NH2 is not always readily available in discrete datasheets.

However, its properties can be reliably estimated from its constituent parts and closely related

analogs, such as TAMRA-PEG3-COOH and TAMRA-PEG3-Azide. The spectroscopic

characteristics are primarily determined by the TAMRA fluorophore.

Property Value Source

Molecular Formula C33H40N4O7 [1]

Molecular Weight 604.7 g/mol [1]

Appearance Dark red solid
(Typical for TAMRA

derivatives)

Solubility

Soluble in organic solvents

(DMSO, DMF, Methanol);

Sparingly soluble in water

[2][3]

Excitation Maximum (λex) ~546 - 553 nm [2]

Emission Maximum (λem) ~565 - 579 nm

Molar Extinction Coefficient (ε) ~80,000 - 92,000 M⁻¹cm⁻¹

Quantum Yield (Φ) ~0.1 - 0.3 (Estimated based on TAMRA)

Purity ≥ 90-95% (via HPLC)

Note: Spectroscopic properties such as excitation and emission maxima, extinction coefficient,

and quantum yield can be influenced by the solvent, pH, and the nature of the conjugated

biomolecule. The provided values are based on closely related TAMRA derivatives and should

be considered as a reference.

Experimental Protocols
The primary application of TAMRA-PEG3-NH2 is the covalent labeling of molecules containing

carboxylic acid groups. This is typically achieved using carbodiimide crosslinking chemistry,
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which activates the carboxyl group to react with the primary amine of TAMRA-PEG3-NH2.

Protocol: Conjugation of TAMRA-PEG3-NH2 to a
Carboxyl-Containing Protein
This protocol outlines a general procedure for labeling a protein with TAMRA-PEG3-NH2 using

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysulfosuccinimide (sulfo-

NHS).

Materials:

TAMRA-PEG3-NH2

Protein of interest with accessible carboxyl groups (e.g., on aspartic or glutamic acid

residues)

Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.5-6.0

Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

Sulfo-NHS (N-hydroxysulfosuccinimide)

Quenching Buffer: 1 M Tris-HCl, pH 8.0, or 1 M Hydroxylamine

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Desalting column (e.g., Sephadex G-25) for purification

Procedure:

Reagent Preparation:

Allow all reagents to equilibrate to room temperature before use.

Prepare a stock solution of TAMRA-PEG3-NH2 (e.g., 10 mg/mL) in anhydrous DMF or

DMSO.
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Immediately before use, prepare solutions of EDC and sulfo-NHS in Activation Buffer.

Activation of Carboxyl Groups on the Protein:

Dissolve the protein in Activation Buffer at a suitable concentration (e.g., 1-5 mg/mL).

Add EDC and sulfo-NHS to the protein solution. A 2-5 fold molar excess of EDC and sulfo-

NHS over the protein is a good starting point for optimization.

Incubate the reaction mixture for 15-30 minutes at room temperature with gentle stirring.

Conjugation with TAMRA-PEG3-NH2:

Add the TAMRA-PEG3-NH2 stock solution to the activated protein solution. A 10-20 fold

molar excess of the TAMRA reagent relative to the protein is a common starting point. The

optimal ratio should be determined empirically.

Adjust the pH of the reaction mixture to 7.2-7.5 by adding Conjugation Buffer.

Incubate for 2 hours at room temperature or overnight at 4°C, protected from light, with

gentle mixing.

Quenching the Reaction:

Add Quenching Buffer to the reaction mixture to a final concentration of 10-50 mM.

Incubate for 15-30 minutes at room temperature to quench any unreacted sulfo-NHS

esters.

Purification of the Labeled Protein:

Remove unconjugated TAMRA-PEG3-NH2 and reaction byproducts by passing the

reaction mixture through a desalting column equilibrated with an appropriate storage buffer

(e.g., PBS).

Collect the fractions containing the fluorescently labeled protein, which will be visibly

pink/red.
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Characterization:

Determine the Degree of Labeling (DOL) by measuring the absorbance of the purified

conjugate at 280 nm (for the protein) and the absorbance maximum of TAMRA (~550 nm).

The DOL can be calculated using the Beer-Lambert law.

Applications in Research and Drug Development
The ability to fluorescently label biomolecules with TAMRA-PEG3-NH2 enables a wide range of

applications:

Fluorescence Microscopy: Visualize the localization, trafficking, and dynamics of labeled

proteins, peptides, or other molecules within living or fixed cells.

Flow Cytometry: Detect and quantify specific cell populations by labeling cell surface or

intracellular targets with TAMRA-conjugated antibodies or ligands.

Immunoassays: Develop sensitive fluorescence-based immunoassays, such as

Fluorescence-Linked Immunosorbent Assays (FLISAs).

Drug Delivery: Track the in vitro and in vivo fate of drug delivery vehicles, such as

nanoparticles or liposomes, by conjugating TAMRA-PEG3-NH2 to their surface.

Protein-Ligand Interaction Studies: Fluorescently label a binding partner to study interaction

kinetics and affinity using techniques like fluorescence polarization or microscale

thermophoresis.

Visualizations
Experimental Workflow: Protein Labeling
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Workflow for Protein Labeling with TAMRA-PEG3-NH2

Activation

Conjugation

Purification

Protein in
Activation Buffer

Activated Protein
(Sulfo-NHS Ester)

15-30 min, RT

EDC + Sulfo-NHS

Labeled Protein
(Crude)

2h RT or O/N 4°C
pH 7.2-7.5

TAMRA-PEG3-NH2

Size-Exclusion
Chromatography

Quenching Buffer

Quench Reaction

Purified Labeled
Protein

Click to download full resolution via product page

Caption: Workflow for conjugating TAMRA-PEG3-NH2 to a carboxyl-containing protein.

Signaling Pathway Application: Tracking a Labeled
Ligand
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Cellular Uptake and Signaling of a Labeled Ligand
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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